Octacosanoic acid
Octacosanoic acid
Octacosanoic acid is a straight-chain saturated fatty acid that is octacosane in which one of the terminal methyl groups has been oxidised to the corresponding carboxy group. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an ultra-long-chain fatty acid. It is a conjugate acid of an octacosanoate.
Montanic acid, also known as N-octaeicosanoate or CH3-[CH2]26-COOH, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Montanic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Montanic acid has been primarily detected in urine. Within the cell, montanic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Montanic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyoctacosanoic acid, (R)-3-hydroxymontanoyl-CoA, and montanoyl-CoA. Outside of the human body, montanic acid can be found in horseradish tree and potato. This makes montanic acid a potential biomarker for the consumption of these food products.
Montanic acid, also known as N-octaeicosanoate or CH3-[CH2]26-COOH, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Montanic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Montanic acid has been primarily detected in urine. Within the cell, montanic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Montanic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyoctacosanoic acid, (R)-3-hydroxymontanoyl-CoA, and montanoyl-CoA. Outside of the human body, montanic acid can be found in horseradish tree and potato. This makes montanic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
506-48-9
VCID:
VC0148236
InChI:
InChI=1S/C28H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h2-27H2,1H3,(H,29,30)
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C28H56O2
Molecular Weight:
424.7 g/mol
Octacosanoic acid
CAS No.: 506-48-9
Reference Standards
VCID: VC0148236
Molecular Formula: C28H56O2
Molecular Weight: 424.7 g/mol
| CAS No. | 506-48-9 |
|---|---|
| Product Name | Octacosanoic acid |
| Molecular Formula | C28H56O2 |
| Molecular Weight | 424.7 g/mol |
| IUPAC Name | octacosanoic acid |
| Standard InChI | InChI=1S/C28H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h2-27H2,1H3,(H,29,30) |
| Standard InChIKey | UTOPWMOLSKOLTQ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)O |
| Melting Point | 90.9 °C 90.9°C |
| Physical Description | Solid |
| Description | Octacosanoic acid is a straight-chain saturated fatty acid that is octacosane in which one of the terminal methyl groups has been oxidised to the corresponding carboxy group. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an ultra-long-chain fatty acid. It is a conjugate acid of an octacosanoate. Montanic acid, also known as N-octaeicosanoate or CH3-[CH2]26-COOH, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Montanic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Montanic acid has been primarily detected in urine. Within the cell, montanic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Montanic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxyoctacosanoic acid, (R)-3-hydroxymontanoyl-CoA, and montanoyl-CoA. Outside of the human body, montanic acid can be found in horseradish tree and potato. This makes montanic acid a potential biomarker for the consumption of these food products. |
| Related CAS | 52258-47-6 (1/2Ca salt) |
| Synonyms | octacosanoic acid octacosanoic acid, 1-2 calcium salt |
| PubChem Compound | 10470 |
| Last Modified | Nov 11 2021 |
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